4-ethylsulfonyl-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-ethylsulfonyl-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C19H20N2O3S2/c1-5-26(23,24)15-8-6-14(7-9-15)18(22)20-19-21(4)17-13(3)10-12(2)11-16(17)25-19/h6-11H,5H2,1-4H3
• InChI Key: PUIIIXYERNGSOI-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(C=C(C=C3S2)C)C)C
• Molecular Formula: C19H20N2O3S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 886937-83-3

Description

4-ethylsulfonyl-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C19H20N2O3S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications

Electrophysiological Activity

• Cardiac Electrophysiological Activity : Some N-substituted benzamides, including compounds related to 4-ethylsulfonyl-N-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)benzamide, have been studied for their cardiac electrophysiological activity. They were found to exhibit potency in in vitro assays and have potential as class III antiarrhythmic agents (Morgan et al., 1990).

Anticancer Activity

• Pro-Apoptotic Anticancer Agents : Derivatives of benzamide, structurally similar to this compound, have been synthesized and evaluated for their anticancer properties. Certain compounds demonstrated significant proapoptotic activity against melanoma cell lines (Yılmaz et al., 2015).

Antimicrobial Activity

• Antimicrobial and Antifungal Action : Compounds in the benzothiazole sulfonamide family have shown sensitivity to both Gram-positive and Gram-negative bacteria, and also exhibited antifungal activity against Candida albicans. This indicates their potential as antimicrobial and antifungal agents (Sych et al., 2019).

Sensor Technology

• Methotrexate Sensing : Polyamide-conductive polymers derived from benzamides, including those related to this compound, have been used to modify electrodes for the electrochemical detection of the anticancer drug methotrexate (Abdel-Rahman et al., 2023).

Synthesis of Novel Compounds

• Synthesis of Novel Derivatives : Innovative synthetic routes have been developed for creating new derivatives of benzamide, including those structurally related to this compound. These derivatives have potential applications in various biological and pharmacological fields (Hossaini et al., 2017).